Recommended suppliers

Hubei Henglvyuan Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
Company nature: Private enterprises
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
Company nature: Private enterprises
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
Company nature: Private enterprises
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
Company nature: Private enterprises
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
Company nature: Private enterprises
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd

Imidolactams

Imidolactams are a class of heterocyclic compounds characterized by the presence of an imidazole ring fused to a lactam group, typically a five-membered or six-membered ring. These compounds exhibit diverse biological activities and have gained significant attention in pharmaceutical and agricultural research due to their potential applications. Structurally, imidolactams often contain a central imidazole moiety linked through nitrogen atoms with a lactam ring, which can be substituted with various functional groups such as hydroxyl, methyl, or amide functionalities. The unique structure赋予这些化合物一系列理化性质，如良好的生物可利用性和化学稳定性。 在药理学领域，某些imidolactams被研究用于治疗各种疾病，包括抗真菌、抗菌和抗癌活性。此外，在农业中，它们可以用作农药的有效成分，展示出优异的杀虫和除草特性。 由于其多功能性和潜在的应用前景，imidolactams已成为有机化学家和药物学家关注的研究热点之一。
Imidolactams
  • Cinnamon Oil: A Therapeutic Compound in Chemical Biopharmaceuticals
    Cinnamon Oil: A Therapeutic Compound in Chemical Biopharmaceuticals Introduction to Cinnamon Oil Cinnamon oil, derived from the inner bark of the Cinnamomum verum tree, has long been recognized for its aromatic and medicinal properties. This essential oil is a rich source of bioactive compounds, including cinnamaldehyde, eugenol, and β-caryophyllene, which contribute to its therapeutic potential...
    2025-06-03
    Author： Alice Reed
    Page View：448
  • Olaparib's Emerging Role in Precision Medicine and Cancer Treatment Strategies
    Olaparib's Emerging Role in Precision Medicine and Cancer Treatment Strategies Introduction to Olaparib in Modern Oncology Olaparib, a poly (ADP-ribose) polymerase (PARP) inhibitor, has emerged as a groundbreaking therapeutic agent in the field of oncology. Its role in precision medicine marks a significant shift toward personalized cancer treatment strategies. By targeting specific genetic...
    2025-06-03
    Author： Amy Perez
    Page View：410
  • Unlocking the Potential of Choline Chloride in Chemical Biopharmaceuticals
    Unlocking the Potential of Choline Chloride in Chemical Biopharmaceuticals Welcome to the World of Choline Chloride in Biopharmaceuticals Choline chloride, a vital nutrient essential for brain function and liver health, is gaining traction in the field of chemical biopharmaceuticals. This article delves into its applications, synthesis methods, and regulatory aspects. Applications of Choline...
    2025-06-03
    Author： Julie Torres
    Page View：329
  • Morpholinoethanesulfonic Acid: A Key Component in Chemical Biopharmaceuticals Synthesis and Formulations
    Morpholinoethanesulfonic Acid: A Key Component in Chemical Biopharmaceuticals Synthesis and Formulations Introduction to Morpholinoethanesulfonic Acid Morpholinoethanesulfonic acid (MES) is a versatile chemical compound that has gained significant attention in the fields of chemistry, biomedicine, and pharmaceuticals. Known for its unique structural properties and functional groups, MES plays a...
    2025-06-03
    Author： Jie Nong
    Page View：187
  • Mequinol in Chemical Biopharmaceuticals: A Review of its Applications and Synthesis
    Mequinol in Chemical Biopharmaceuticals: A Review of its Applications and Synthesis Introduction to Mequinol in Chemical Biopharmaceuticals Mequinol, also known as 6-methyl-2-quinolinol, is a heterocyclic aromatic compound that has garnered significant attention in the fields of chemistry and biomedicine. Its unique chemical structure renders it highly versatile, making it a valuable component in...
    2025-06-03
    Author： Christine Murphy
    Page View：418

Recommended articles

  • Synthesis and Biological Activity of 2-Methoxynaphthalene Derivatives in Chemical Biopharmaceuticals
    ## Synthesis and Biological Activity of 2-Methoxynaphthalene Derivatives in Chemical Biopharmaceuticals ## Introduction to 2-Methoxynaphthalene Derivatives Naphthalene derivatives have long been of interest in the fields of chemistry and biomedicine due to their unique structural features and diverse biological activities. Among these, 2-methoxynaphthalene derivatives stand out as a promising...
    2025-06-04
    Author： Kenneth Peterson
    Page View： 659
    Score： 4.0
  • Glycine-Based Bioconjugation Strategies in Chemical Biopharmaceuticals
    Glycine-Based Bioconjugation Strategies in Chemical Biopharmaceuticals Introduction to Glycine-Based Bioconjugation Glycine, the simplest of all amino acids, has emerged as a versatile building block in chemical biopharmaceuticals due to its unique properties and ability to facilitate bioconjugation. As a fundamental component of proteins, glycine plays a critical role in various biological...
    2025-05-23
    Author： Xia Ouyang
    Page View： 635
    Score： 4.7
  • Sarolaner - A Novel and Potent Chemosterilant with Implications in Chemical Biopharmaceuticals
    Sarolaner - A Novel and Potent Chemosterilant with Implications in Chemical Biopharmaceuticals Introduction to Sarolaner Sarolaner is a groundbreaking compound that has emerged as a novel chemosterilant with significant potential in the field of biomedicine. Chemosterilants are chemicals used to induce sterility, and sarolaner stands out due to its potency, specificity, and minimal adverse...
    2025-05-21
    Author： Matthew Martin
    Page View： 617
    Score： 3.5
  • Nicosulfuron: Mechanisms and Implications in Chemical Biopharmaceuticals
    Nicosulfuron: Mechanisms and Implications in Chemical Biopharmaceuticals Introduction to Nicosulfuron Nicosulfuron is a sulfonamide herbicide that has gained significant attention due to its unique chemical structure and biological activity. It belongs to the class of triazene-based herbicides and is widely used for controlling broadleaf weeds in various crops, including corn, soybeans, and...
    2025-05-21
    Author： Douglas Perry
    Page View： 599
  • The Role of Tween 80 in Pharmaceutical Formulations and Its Effects on Drug Delivery Systems
    2025-05-06
    Author： Yue Yu
    Page View： 593
  • Triethylene Glycol in Biopharmaceutical Applications: A Review of Its Potential and Challenges
    Triethylene Glycol in Biopharmaceutical Applications: A Review of Its Potential and Challenges Triethylene glycol (TEG) is a versatile compound with significant applications across various industries, including biopharmaceuticals. Known for its unique chemical properties, TEG has gained attention as a valuable component in drug delivery systems, solubilization agents, and formulation aids. This...
    2025-05-20
    Author： Xiaomei Zhu
    Page View： 564
    Score： 5.0

Recommended products